Cas no 2137854-67-0 (N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide)

• Product Name: N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide
• CAS No: 2137854-67-0
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6110486
• PubChem ID: 165458659
• Update Time: 2025-05-20

N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2137854-67-0
• EN300-739817
• N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide

• Inchi： 1S/C13H24N2O/c14-10-4-9-13(7-2-1-3-8-13)15-12(16)11-5-6-11/h11H,1-10,14H2,(H,15,16)
• InChI Key： WQNRRCUHRHHUKN-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1(CCCN)CCCCC1

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide

N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide (CAS 2137854-67-0): A Comprehensive Overview

N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide (CAS 2137854-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural combination of a cyclopropane carboxamide moiety linked to a 3-aminopropyl cyclohexyl group, making it a valuable scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its balanced lipophilicity and hydrogen bonding capabilities.

The compound's molecular structure offers intriguing possibilities for structure-activity relationship (SAR) studies. With a molecular weight of 224.35 g/mol and the presence of both primary amine and amide functional groups, N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide serves as a versatile building block in organic synthesis. Current literature suggests its utility in developing central nervous system (CNS) targeting compounds, aligning with growing interest in neurological therapeutics.

Recent advances in computational chemistry and AI-assisted drug design have highlighted the importance of such structurally diverse compounds. The cyclopropane ring in N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide contributes to metabolic stability while the aminopropyl side chain enhances water solubility—a combination frequently sought in modern drug-like molecules. These properties make it particularly relevant to current research trends in blood-brain barrier penetration and targeted drug delivery systems.

The synthesis of CAS 2137854-67-0 typically involves multi-step organic reactions, with key steps including cyclohexylamine derivatization and cyclopropanecarbonyl chloride coupling. Process optimization studies have focused on improving yield and purity while maintaining green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis methods. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy techniques to verify structural integrity.

In biochemical applications, researchers have explored N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide as a potential enzyme modulator or receptor ligand. Its structural features suggest possible interactions with various biological targets, though specific mechanisms remain under investigation. The compound's physicochemical properties (logP ~2.1, polar surface area ~58 Ų) indicate favorable drug absorption characteristics according to Lipinski's rule of five.

The commercial availability of CAS 2137854-67-0 through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. Current market analysis shows growing demand for such pharmaceutical intermediates, particularly in regions with strong biotech innovation ecosystems. Proper handling requires standard laboratory precautions, with material safety data sheets recommending storage under inert atmosphere at controlled temperatures.

Future research directions for N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide may include exploration of its structure-property relationships through advanced computational modeling and experimental studies. The compound's potential applications in personalized medicine and precision therapeutics align with current healthcare trends. As synthetic methodologies continue to advance, derivatives of this scaffold may emerge as important tools in chemical biology and drug discovery pipelines.

From a regulatory perspective, CAS 2137854-67-0 is not currently classified under restricted substance lists, though researchers should consult local regulations for specific handling requirements. The compound's stability profile suggests compatibility with standard laboratory protocols, making it accessible for academic and industrial research applications. Documentation typically includes certificates of analysis detailing purity specifications and analytical data.

The scientific community continues to investigate novel applications for N-[1-(3-aminopropyl)cyclohexyl]cyclopropanecarboxamide, with recent patent literature suggesting its incorporation into various therapeutic candidates. Its structural versatility supports diverse medicinal chemistry strategies, from fragment-based drug design to combinatorial chemistry approaches. As research progresses, this compound may contribute to development of innovative treatments for various health conditions.